4-(4-morpholinylsulfonyl)-N-(3-pyridinylmethyl)-2-thiophenecarboxamide

• IUPAC Name: 4-morpholin-4-ylsulfonyl-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C15H17N3O4S2/c19-15(17-10-12-2-1-3-16-9-12)14-8-13(11-23-14)24(20,21)18-4-6-22-7-5-18/h1-3,8-9,11H,4-7,10H2,(H,17,19)
• InChI Key: XXATVYHLTKUCTB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CSC(=C2)C(=O)NCC3=CN=CC=C3
• Molecular Formula: C15H17N3O4S2
• Molecular Weight: 367.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves multi-step chemical reactions that typically start from commercially available substrates. The process may include condensation reactions, chlorination, and nucleophilic substitutions. For instance, Lei et al. (2017) synthesized a related compound by condensation of 1-isocyanato-2-(trifluoromethoxy)benzene with 4-morpholino-1H-indazol-3-amine, prepared from 2,6-difluorobenzonitrile through amination with morpholine followed by cyclisation with hydrazine hydrate (Lei et al., 2017).

Molecular Structure Analysis

Structural determination is a crucial step after synthesis, typically involving X-ray crystallography, NMR spectroscopy, and mass spectrometry. The molecular structure reveals the spatial arrangement of atoms within the molecule and is essential for understanding its reactivity and interactions with biological targets. Zhou et al. (2021) conducted a detailed structural analysis using X-ray diffraction and DFT calculations to confirm the synthesized compound's structure and its consistency with theoretical predictions (Zhou et al., 2021).